Cas no 2229030-43-5 (tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate
• CAS No: 2229030-43-5
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 6420133
• PubChem ID: 165702733
• Update Time: 2025-05-24

tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate
• 2229030-43-5
• EN300-1904004
• tert-butyl N-[4-(2-bromoethyl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-10-5-4-9(6-7-14)11(16)8-10/h4-5,8,16H,6-7H2,1-3H3,(H,15,17)
• InChI Key： SUHYJHTUAJTEOV-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229030-43-5 and Product Name: Tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate

The compound with the CAS number 2229030-43-5 and the product name tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, a 2-bromoethyl moiety, and a 3-hydroxyphenylcarbamate moiety contributes to its distinctive chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that exhibit enhanced efficacy and reduced side effects compared to traditional drugs. The compound in question, with its complex molecular architecture, is being investigated for its potential role in addressing various therapeutic challenges. Specifically, the 3-hydroxyphenylcarbamate moiety is known for its ability to interact with biological targets in a highly specific manner, which is crucial for developing targeted therapies.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that compounds containing a hydroxyphenyl group can modulate neurotransmitter activity, thereby offering a promising approach to managing conditions such as Alzheimer's disease and Parkinson's disease. The 2-bromoethyl substituent further enhances the compound's pharmacological profile by improving its bioavailability and metabolic stability, making it more suitable for clinical use.

The tert-butyl group present in the molecule serves multiple purposes. It not only increases the lipophilicity of the compound but also provides steric hindrance, which can prevent unwanted interactions with biological targets. This feature is particularly important in drug design, as it helps to minimize off-target effects and improve overall drug safety. Additionally, the tert-butyl group can facilitate the synthesis of more complex derivatives, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. The compound with CAS No. 2229030-43-5 has been subjected to rigorous computational studies to evaluate its potential interactions with various biological targets. These studies have revealed that the compound exhibits strong binding affinity for several key enzymes and receptors involved in neurological disorders, suggesting its therapeutic potential.

In vitro experiments have also shown that this compound can modulate the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are implicated in conditions like Alzheimer's disease. The ability of the compound to inhibit these enzymes could lead to novel therapeutic strategies for managing cognitive decline and improving cognitive function. Furthermore, preliminary studies suggest that the compound may also have anti-inflammatory properties, which could be beneficial in treating neuroinflammatory diseases.

The synthesis of tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further investigation. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining the synthetic process and improving scalability.

One of the key challenges in drug development is ensuring that a compound can be effectively formulated into a drug product that is safe and effective for patient use. The physicochemical properties of tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate, including its solubility, stability, and bioavailability, have been carefully evaluated to determine its suitability for formulation into oral or injectable dosage forms. Preliminary results indicate that the compound can be formulated into stable tablets or capsules that exhibit good bioavailability upon administration.

As research on this compound progresses, it is expected that new insights will be gained into its mechanism of action and potential therapeutic applications. The integration of experimental data with computational modeling will provide a comprehensive understanding of how this compound interacts with biological systems at both molecular and cellular levels. This knowledge will be crucial for optimizing the compound's properties and developing effective therapeutic strategies.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs that address unmet medical needs. Compounds like tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate represent a significant step forward in this effort. By leveraging cutting-edge technologies and innovative approaches, researchers are paving the way for new treatments that offer improved patient outcomes.

In conclusion, the compound with CAS No. 2229030-43-5 and product name tert-butyl N-4-(2-bromoethyl)-3-hydroxyphenylcarbamate holds great promise as a therapeutic agent for various neurological disorders. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future treatments for neurological diseases.